N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide

• IUPAC Name: N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide
• InChI: InChI=1S/C12H14N4O/c13-7-10-1-3-11(4-2-10)15-12(17)8-16-6-5-14-9-16/h1-6,9H,7-8,13H2,(H,15,17)
• InChI Key: OLGBQFVDWJJWGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)NC(=O)CN2C=CN=C2
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide, also known as AMPIA, is a synthetic compound that has been extensively studied for its potential applications in the field of scientific research. AMPIA belongs to the class of imidazole derivatives and has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide is not fully understood, but it is believed to act by modulating various signaling pathways in the body. N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to interact with various receptors such as the N-methyl-D-aspartate (NMDA) receptor, the gamma-aminobutyric acid (GABA) receptor, and the adenosine A1 receptor. By modulating these receptors, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide can potentially regulate various physiological processes such as inflammation, pain, and oxidative stress.
Biochemical and Physiological Effects
N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide can inhibit the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). Additionally, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have antioxidant properties and can scavenge free radicals in the body. In vivo studies have shown that N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide can reduce pain and inflammation in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for research purposes. Additionally, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been extensively studied and has a well-established safety profile. However, there are also some limitations to using N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide in lab experiments. For example, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has a relatively short half-life, which can make it difficult to maintain consistent levels in the body. Additionally, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have low solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide. One potential area of research is the development of new drugs based on the structure of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide. By modifying the structure of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide, researchers may be able to develop more potent and selective compounds for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide and its effects on various signaling pathways in the body. Finally, there is a need for more in vivo studies to validate the potential therapeutic applications of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide in various disease models.

Synthesis Methods

The synthesis of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide involves the reaction between 4-(aminomethyl)benzonitrile and imidazole-1-acetic acid. This reaction is typically carried out in the presence of a suitable solvent and a catalyst under controlled conditions. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been extensively studied for its potential applications in various scientific research fields such as neuroscience, pharmacology, and biochemistry. In neuroscience, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs. In biochemistry, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have antioxidant properties and can potentially be used in the development of new food additives and supplements.